4-(4-fluorophenyl)-N-(4-nitrophenyl)-1-piperazinecarboxamide

• IUPAC Name: 4-(4-fluorophenyl)-N-(4-nitrophenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C17H17FN4O3/c18-13-1-5-15(6-2-13)20-9-11-21(12-10-20)17(23)19-14-3-7-16(8-4-14)22(24)25/h1-8H,9-12H2,(H,19,23)
• InChI Key: PWYQSGWPJOKOQM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(=O)NC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C17H17FN4O3
• Molecular Weight: 344.34 g/mol

Description

4-(4-fluorophenyl)-N-(4-nitrophenyl)-1-piperazinecarboxamide, also known as 4-FPN, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound belongs to the class of piperazine derivatives and has been shown to exhibit unique biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-(4-fluorophenyl)-N-(4-nitrophenyl)-1-piperazinecarboxamide involves its ability to selectively block the reuptake of serotonin. Serotonin is a neurotransmitter that plays a crucial role in regulating mood, behavior, and other physiological processes. By blocking the reuptake of serotonin, 4-(4-fluorophenyl)-N-(4-nitrophenyl)-1-piperazinecarboxamide increases the levels of serotonin in the brain, leading to changes in behavior and mood.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(4-fluorophenyl)-N-(4-nitrophenyl)-1-piperazinecarboxamide are primarily related to its ability to modulate the serotonin system. Studies have shown that 4-(4-fluorophenyl)-N-(4-nitrophenyl)-1-piperazinecarboxamide can lead to changes in behavior, mood, and other physiological processes. For example, 4-(4-fluorophenyl)-N-(4-nitrophenyl)-1-piperazinecarboxamide has been shown to increase locomotor activity in mice, suggesting that it may have stimulant-like effects. Additionally, 4-(4-fluorophenyl)-N-(4-nitrophenyl)-1-piperazinecarboxamide has been shown to have anxiolytic effects, reducing anxiety-like behavior in rats.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 4-(4-fluorophenyl)-N-(4-nitrophenyl)-1-piperazinecarboxamide in lab experiments is its ability to selectively modulate the serotonin system. This makes it a valuable tool for studying the role of serotonin in various physiological processes. Additionally, the synthesis method for 4-(4-fluorophenyl)-N-(4-nitrophenyl)-1-piperazinecarboxamide is relatively simple and produces high yields of pure product.
However, there are also limitations to using 4-(4-fluorophenyl)-N-(4-nitrophenyl)-1-piperazinecarboxamide in lab experiments. One of the primary limitations is that it is a relatively new compound, and its long-term effects are not yet fully understood. Additionally, the effects of 4-(4-fluorophenyl)-N-(4-nitrophenyl)-1-piperazinecarboxamide on other neurotransmitter systems are not well characterized, making it difficult to interpret results from experiments using 4-(4-fluorophenyl)-N-(4-nitrophenyl)-1-piperazinecarboxamide.

Future Directions

There are several future directions for research on 4-(4-fluorophenyl)-N-(4-nitrophenyl)-1-piperazinecarboxamide. One area of interest is in studying the long-term effects of 4-(4-fluorophenyl)-N-(4-nitrophenyl)-1-piperazinecarboxamide on behavior and physiological processes. Additionally, future research could focus on the effects of 4-(4-fluorophenyl)-N-(4-nitrophenyl)-1-piperazinecarboxamide on other neurotransmitter systems, such as dopamine and norepinephrine. Finally, the development of new and more selective compounds based on 4-(4-fluorophenyl)-N-(4-nitrophenyl)-1-piperazinecarboxamide could lead to new insights into the role of the serotonin system in various physiological processes.

Synthesis Methods

The synthesis of 4-(4-fluorophenyl)-N-(4-nitrophenyl)-1-piperazinecarboxamide involves the reaction of 4-nitrobenzylpiperazine with 4-fluorobenzoyl chloride in the presence of a base. The resulting product is then purified through recrystallization to obtain pure 4-(4-fluorophenyl)-N-(4-nitrophenyl)-1-piperazinecarboxamide. This method has been optimized to produce high yields of 4-(4-fluorophenyl)-N-(4-nitrophenyl)-1-piperazinecarboxamide in a relatively short amount of time.

Scientific Research Applications

4-(4-fluorophenyl)-N-(4-nitrophenyl)-1-piperazinecarboxamide has been used in various scientific research studies due to its unique properties. One of the primary applications of 4-(4-fluorophenyl)-N-(4-nitrophenyl)-1-piperazinecarboxamide is in the field of neuroscience, where it has been used as a tool to study the serotonin system. 4-(4-fluorophenyl)-N-(4-nitrophenyl)-1-piperazinecarboxamide has been shown to selectively block the reuptake of serotonin, leading to an increase in serotonin levels in the brain. This increase in serotonin has been linked to changes in behavior and mood, making 4-(4-fluorophenyl)-N-(4-nitrophenyl)-1-piperazinecarboxamide a valuable tool for studying the role of serotonin in these processes.